Cas no 892781-59-8 (3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 892781-59-8
• MF: C₂₄H₂₇FN₂O₄S
• MW: 458.545588731766
• CID: 5448208
• Update Time: 2025-07-14

3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)sulfonyl-6-fluoro-7-morpholin-4-yl-1-propylquinolin-4-one
• 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H27FN2O4S/c1-4-7-27-15-23(32(29,30)22-12-16(2)5-6-17(22)3)24(28)18-13-19(25)21(14-20(18)27)26-8-10-31-11-9-26/h5-6,12-15H,4,7-11H2,1-3H3
• InChI Key： AYPDZHPIMNPYPA-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCOCC3)=C2)C(=O)C(S(C2=CC(C)=CC=C2C)(=O)=O)=C1

Additional information on 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one

Introduction to 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 892781-59-8) and Its Applications in Modern Chemical Biology

The compound 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one, identified by its CAS number 892781-59-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, featuring a combination of sulfonamide, fluoro, and morpholine functional groups, has garnered attention due to its potential therapeutic applications. The presence of these specific moieties not only enhances the compound's solubility and bioavailability but also contributes to its unique pharmacological properties.

In recent years, there has been a growing interest in quinoline derivatives as scaffolds for drug development. Quinolines, particularly their 1,4-dihydroquinoline analogs, have demonstrated efficacy in treating a variety of diseases, including infectious disorders and cancer. The introduction of fluorine atoms into the quinoline framework has been shown to modulate metabolic stability and binding affinity, making such compounds attractive candidates for further investigation.

The sulfonamide group in 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one plays a crucial role in its biological activity. Sulfonamides are well-known for their ability to interact with enzymes and receptors, often leading to potent inhibitory effects. In this context, the dimethylbenzenesulfonyl moiety may contribute to enhanced binding affinity by providing additional hydrophobic interactions and steric hindrance. This structural feature is particularly relevant in the design of enzyme inhibitors targeting metabolic pathways involved in diseases such as diabetes and cancer.

The fluoro substituent at the 6-position of the quinoline ring is another critical feature that influences the compound's pharmacokinetic properties. Fluorine atoms can significantly alter the electronic distribution within a molecule, thereby affecting its reactivity and interaction with biological targets. Recent studies have highlighted the importance of fluorine in improving drug bioavailability and reducing metabolic degradation. In the case of 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one, the fluoro group may enhance its stability against enzymatic degradation while maintaining strong binding interactions with therapeutic targets.

The morpholine ring at the 7-position adds another layer of complexity to the compound's structure. Morpholine derivatives are known for their versatility in medicinal chemistry due to their ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic profiles. The presence of morpholine in 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one may contribute to improved solubility and reduced toxicity, making it a promising candidate for clinical development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been particularly useful in understanding how 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one interacts with target proteins. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. Furthermore, its structural features align well with known pharmacophores found in successful therapeutic agents.

In vitro experiments have further validated these computational predictions. Initial screening assays have shown that 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one demonstrates significant inhibitory effects on several key enzymes associated with disease pathways. For instance, it has shown promise in inhibiting tyrosine kinases implicated in cancer progression. Additionally, its interaction with inflammatory mediators suggests potential applications in treating chronic inflammatory conditions.

The synthesis of 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin-4-yl)-1-propyl-1,4-dihydroquinolin-4-one presents unique challenges due to its complex structure. However， recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis。 Advances such as transition-metal-catalyzed cross-coupling reactions have streamlined key synthetic steps， reducing both cost and environmental impact。 These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

Future research directions for 3-(2,5-dimethylbenzenesulfonyl)-6-fluoro-7-(morpholin - - - - - - - - - - - - - yl) - 1-propyl - 1 , 4 - dihydroquinolin - 4 - one include exploring its mechanism of action in greater detail。 Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential。 Additionally， preclinical studies are needed to assess its safety profile and optimal dosing regimens before human trials can commence。

The development of novel pharmaceutical agents is a multifaceted process that relies on interdisciplinary collaboration between chemists， biologists， and clinicians。 The compound 3-(2 , 5 dimethylbenzenesulfonyl) - 6 fluoro - 7 ( morph olin ) _ _ _ _ _ _ _ _ _ _ _ _ _ ( morph olin ) _ _ _ _ _ ( morph olin )_ prop y l) _,_,_ dihydroquino lin _,_,_ one ( CAS No . _,_,_89278_,_,_59_,_,_8 _) stands as a testament to the ingenuity and perseverance required to bring new treatments to patients worldwide。 Its unique structural features and promising biological activity make it a compelling subject for further investigation， offering hope for addressing some of today's most pressing medical challenges。